8-[(2-chlorophenyl)methanesulfonyl]-3-(4-methyl-1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 8-[(2-chlorophenyl)methylsulfonyl]-3-(4-methylpyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C18H22ClN3O2S/c1-13-10-20-21(11-13)17-8-15-6-7-16(9-17)22(15)25(23,24)12-14-4-2-3-5-18(14)19/h2-5,10-11,15-17H,6-9,12H2,1H3
• InChI Key: SFKJKJLSYBNESO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2CC3CCC(C2)N3S(=O)(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C18H22ClN3O2S
• Molecular Weight: 379.9 g/mol

Description

The compound “8-[(2-chlorophenyl)methanesulfonyl]-3-(4-methyl-1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane” is a complex organic molecule. It contains a bicyclic structure (azabicyclo[3.2.1]octane), a pyrazole ring, and a sulfonyl group attached to a 2-chlorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The azabicyclo[3.2.1]octane structure is a type of bicyclic compound where two cycloalkane rings share two carbon atoms. The pyrazole ring is a five-membered ring containing two nitrogen atoms, and the sulfonyl group is a functional group consisting of a sulfur atom bonded to two oxygen atoms and an R group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyrazole ring might undergo reactions typical for aromatic compounds, such as electrophilic substitution. The sulfonyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, the presence of the sulfonyl group might increase its polarity and influence its solubility in different solvents.

Mechanism of Action

Without specific context or application, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Depending on its specific properties, it might be harmful if ingested, inhaled, or comes into contact with skin.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in biological assays, it might be further developed and optimized for use as a pharmaceutical compound.